Cas no 1261598-22-4 (1-Chloro-4,5-difluoro-2-methoxybenzene)

• Product Name: 1-Chloro-4,5-difluoro-2-methoxybenzene
• CAS No: 1261598-22-4
• MF: C₇H₅ClF₂O
• MW: 178.563808202744
• CID: 4969321
• PubChem ID: 119013232
• Update Time: 2026-02-27

1-Chloro-4,5-difluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4,5-difluoroanisole
• 1-Chloro-4,5-difluoro-2-methoxybenzene

• Inchi： 1S/C7H5ClF2O/c1-11-7-3-6(10)5(9)2-4(7)8/h2-3H,1H3
• InChI Key： FEGAFLHLRQQMEG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OC)F)F

Computed Properties

• Exact Mass: 177.9996988g/mol
• Monoisotopic Mass: 177.9996988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2

Additional information on 1-Chloro-4,5-difluoro-2-methoxybenzene

Comprehensive Overview of 1-Chloro-4,5-difluoro-2-methoxybenzene (CAS No. 1261598-22-4): Properties, Applications, and Industry Insights

1-Chloro-4,5-difluoro-2-methoxybenzene (CAS No. 1261598-22-4) is a fluorinated aromatic compound with significant relevance in pharmaceutical and agrochemical research. This halogenated benzene derivative, characterized by its chloro, difluoro, and methoxy functional groups, exhibits unique physicochemical properties that make it a versatile intermediate in organic synthesis. Its molecular structure, C₇H₅ClF₂O, combines lipophilicity and electron-withdrawing effects, which are critical for modulating bioactivity in drug discovery.

In recent years, the demand for fluorinated compounds like 1-Chloro-4,5-difluoro-2-methoxybenzene has surged due to their applications in precision medicine and sustainable agriculture. Researchers frequently search for "fluorinated benzene derivatives in drug design" or "halogenated intermediates for agrochemicals," reflecting the compound's alignment with industry trends. Its stability under mild reaction conditions and compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further enhance its utility.

The synthesis of CAS 1261598-22-4 typically involves electrophilic aromatic substitution or nucleophilic displacement of precursor molecules. Analytical techniques such as GC-MS, NMR, and HPLC are employed to verify purity, a key concern for users querying "how to analyze fluorinated aromatic compounds." Environmental considerations also drive interest in "green chemistry approaches for halogenated intermediates," prompting innovations in solvent-free synthesis and catalytic methods.

From a commercial perspective, 1-Chloro-4,5-difluoro-2-methoxybenzene is often sourced for high-value specialty chemicals. Suppliers emphasize its role in developing crop protection agents and bioactive molecules, addressing search queries like "where to buy fluorinated benzene derivatives." Regulatory compliance, particularly regarding REACH and FDA guidelines, is another hotspot, as users seek "safety data for CAS 1261598-22-4."

Future research directions may explore its potential in material science, such as liquid crystal formulations or polymeric coatings. The compound's balance of reactivity and stability positions it as a candidate for "next-generation electronic materials," a trending topic in academic and industrial forums. As sustainability gains traction, lifecycle assessments of halogenated intermediates will likely influence its market trajectory.